Cas no 5435-11-0 (1,2-Ethanediol,1,2-diethoxy-, 1,2-dibenzoate)

• Product Name: 1,2-Ethanediol,1,2-diethoxy-, 1,2-dibenzoate
• CAS No: 5435-11-0
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 386055
• PubChem ID: 225605
• Update Time: 2025-04-19

1,2-Ethanediol,1,2-diethoxy-, 1,2-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-diethoxy-, 1,2-dibenzoate
• (2-benzoyloxy-1,2-diethoxyethyl) benzoate
• 1,2-diacetyl-1,2-dihydro-pyridazine-3,6-dione
• 1,2-Diacetyl-perhydropyridazindion-3,6
• 1,2-Diacetyl-pyridazodion-(3.6)
• 1,2-Diacetyl-tetrahydro-pyridazin-3,6-dion
• 1,2-diacetyl-tetrahydro-pyridazine-3,6-dione
• 1,2-Diaethoxy-1,2-bis-benzoyloxy-aethan
• 1,2-diethoxy-1,2-bis-benzoyloxy-ethane
• 3,6-Pyridazinedione, 1,2-diacetyl-1,2-dihydro-
• CTK0D9999
• 5435-11-0
• NSC15178
• (2-benzoyloxy-1,2-diethoxyethyl)benzoate
• NSC-15178
• DTXSID30969439
• 1,2-diethoxyethane-1,2-diyl dibenzoate

• Inchi： 1S/C20H22O6/c1-3-23-19(25-17(21)15-11-7-5-8-12-15)20(24-4-2)26-18(22)16-13-9-6-10-14-16/h5-14,19-20H,3-4H2,1-2H3
• InChI Key： NCZHAMBHWVRCFN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(OC(C1C=CC=CC=1)=O)OCC)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 358.14166
• Monoisotopic Mass: 358.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 475.6°Cat760mmHg
• Flash Point: 207.1°C
• Refractive Index: 1.54
• PSA: 71.06